Cas no 2229568-45-8 (3-amino-2-(3-ethylthiophen-2-yl)propan-1-ol)

• Product Name: 3-amino-2-(3-ethylthiophen-2-yl)propan-1-ol
• CAS No: 2229568-45-8
• MF: C₉H₁₅NOS
• MW: 185.286501169205
• CID: 5960345
• PubChem ID: 165777580
• Update Time: 2025-06-13

3-amino-2-(3-ethylthiophen-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(3-ethylthiophen-2-yl)propan-1-ol
• EN300-1731861
• 2229568-45-8

• Inchi： 1S/C9H15NOS/c1-2-7-3-4-12-9(7)8(5-10)6-11/h3-4,8,11H,2,5-6,10H2,1H3
• InChI Key： XIFQBTIZSBBARK-UHFFFAOYSA-N
• SMILES： S1C=CC(CC)=C1C(CO)CN

Computed Properties

• Exact Mass: 185.08743528g/mol
• Monoisotopic Mass: 185.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 74.5Ų

Additional information on 3-amino-2-(3-ethylthiophen-2-yl)propan-1-ol

Introduction to 3-amino-2-(3-ethylthiophen-2-yl)propan-1-ol (CAS No: 2229568-45-8)

3-amino-2-(3-ethylthiophen-2-yl)propan-1-ol, identified by the chemical identifier CAS No: 2229568-45-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a unique structural arrangement of an amino group, an ethylthiophene moiety, and a propanol backbone, has garnered attention due to its potential biological activities and synthetic utility. The structural features of this compound make it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 3-amino-2-(3-ethylthiophen-2-yl)propan-1-ol consists of a propanol chain substituted with an amino group at the third carbon and a 3-ethylthiophene ring at the second carbon. This configuration imparts specific electronic and steric properties to the molecule, which are critical for its interaction with biological targets. The presence of both polar and non-polar regions in its structure suggests that it may exhibit diverse pharmacological effects, making it a versatile scaffold for medicinal chemists.

In recent years, there has been growing interest in thiophene derivatives due to their wide range of biological activities. Thiophenes, as heterocyclic compounds containing sulfur, have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of an ethyl group at the 3-position of the thiophene ring in 3-amino-2-(3-ethylthiophen-2-yl)propan-1-ol enhances its lipophilicity, potentially improving its membrane permeability and bioavailability. This modification is particularly relevant in the context of drug design, where optimizing pharmacokinetic properties is essential for therapeutic efficacy.

The amino group in 3-amino-2-(3-ethylthiophen-2-yl)propan-1-ol provides a site for further functionalization, allowing for the attachment of various pharmacophores or bioactive moieties. This flexibility makes the compound a valuable intermediate in synthetic chemistry, enabling the rapid development of novel derivatives with tailored biological profiles. The propanol backbone further contributes to the molecule's solubility and metabolic stability, which are critical factors in drug development.

Recent studies have highlighted the potential of 3-amino-2-(3-ethylthiophen-2-yl)propan-1-ol as a lead compound for the development of new therapeutic agents. Research has demonstrated that thiophene derivatives can modulate various biological pathways by interacting with target proteins and enzymes. For instance, some thiophene-based compounds have shown inhibitory activity against kinases and other enzymes involved in cancer progression. The structural features of 3-amino-2-(3-ethylthiophen-2-ylo)-propanol suggest that it may exhibit similar effects, making it a promising candidate for further investigation.

In addition to its potential therapeutic applications, 3-amino--(32-(ethy-thieno[2,3-b]pyridin--5--ylo)--propa--1--ol (CAS No: 2229568--45--8) has been explored as a building block for more complex molecules. Its unique structural motif allows for diverse chemical modifications, enabling chemists to generate libraries of derivatives with varying biological activities. This approach is particularly useful in high-throughput screening (HTS) campaigns, where large numbers of compounds are rapidly tested for their biological efficacy.

The synthesis of 3-amino--(32-(ethy-thieno[23b]pyridin--5--ylo)--propa--1--ol (CAS No: 2229568--45--8) involves multi-step organic reactions that highlight the synthetic versatility of thiophene derivatives. Key steps in its synthesis include the formation of the thiophene ring, functionalization at the 3-position with an ethyl group, and introduction of the amino and hydroxyl groups at appropriate positions on the propanol chain. These synthetic strategies are well-documented in organic chemistry literature and provide a solid foundation for further modifications.

The pharmacological evaluation of 3-amino--(32-(ethy-thieno[23b]pyridin--5--ylo)--propa--1--ol (CAS No: 2229568--45--8) has revealed several interesting findings. Preclinical studies have shown that this compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, preliminary data indicate that it may have anti-inflammatory properties by modulating cytokine production and immune cell function. These findings underscore the importance of further investigation into this compound's therapeutic potential.

Future research on 3-amino--(32-(ethy-thieno[23b]pyridin--5-ylo)--propa---1---ol (CAS No: 2229568---45---8) should focus on optimizing its pharmacokinetic properties and exploring its mechanism of action. Advanced computational methods can be employed to predict how this compound interacts with biological targets at the molecular level. Additionally, structure/activity relationship (SAR) studies will help identify key structural features responsible for its observed biological activities.

The development of novel pharmaceuticals relies heavily on innovative chemical synthesis and rigorous pharmacological testing. 3-amino---(32-(ethy-thieno[23b]pyridin---5-ylo)--propa---1---ol (CAS No: 2229568---45---8) represents an excellent example of how structural diversity can lead to new therapeutic opportunities. By leveraging its unique chemical properties and exploring new synthetic pathways, researchers can uncover new treatments for various diseases.